Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0014393 | 4,6-Dihydroxypyrimidine | 1193-24-4 | C4H4N2O2 |
| VC0014391 | 1-Methylpyrrolidinone-5,5,-d2 | 128991-09-3 | C5H9NO |
| VC0014383 | 1,2:5,6-Di-O-isopropylidene-3-O-p-toluenesulfonyl-α-D-allofuranose | 13964-21-1 | C₁₉H₂₆O₈S |
| VC0014395 | 2-(N-Fmoc-4-aminobutyl)-1,3-propanediol | 147190-31-6 | C22H27NO4 |
| VC0014399 | 2-Propyl Valeraldehyde | 18295-59-5 | C8H16O |
| VC0014377 | (E,Z)-1-Bromo-2-[4-[2-(dimethylamino)ethoxy]phenyl]-1,2-diphenylethene | 19076-79-0 | C24H24BrNO |
| VC0014392 | 4,6-Dihydroxy-5-nitropyrimidine | 2164-83-2 | C4H3N3O4 |
| VC0014397 | 2-Benzyltryptamine | 22294-23-1 | C17H18N2 |
| VC0014382 | 1,2:5,6-Di-O-isopropylidene-α-D-allofuranose | 2595-05-3 | C12H20O6 |
| VC0014407 | N, N’-Bis(chloroacetyl)ethylenediamine | 2620-09-9 | C6H10Cl2N2O2 |
| VC0014381 | (3Ar,5R,6aR)-5-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-3a,6a-dihydrofuro[2,3-d][1,3]dioxol-6-one | 2847-00-9 | C₁₂H₁₈O₆ |
| VC0014394 | 1,3-Bis(O-dimethoxytrityl)-2-(N-Fmoc-4-aminobutyl)-1,3-propanediol | 353754-96-8 | C64H63NO8 |
| VC0014379 | 1,2-Diphenyl-1-(4-hydroxyphenyl)ethanol | 355803-76-8 | C20H18O2 |
| VC0014396 | 1-Phenyl-2,3,4,9-tetrahydro-1H-beta-carboline | 3790-45-2 | C17H16N2 |
| VC0014389 | 8-Hydroxy Guanosine | 3868-31-3 | C10H13N5O6 |
| VC0014402 | Thenium Closylate | 4304-40-9 | C21H24ClNO4S2 |
| VC0014404 | 3-O-α-D-Glucopyranosyl-D-fructose | 547-25-1 | C₁₂H₂₂O₁ |
| VC0014410 | 5-Methyl Cytosine Hydrochloride | 58366-64-6 | C5H8ClN3O |
| VC0014373 | Dihydro-3-(3-pyridoyl)-2-(3H)-furanone | 59578-61-9 | C₁₀H₉NO₃ |
| VC0014405 | 4-Keto Retinol | 62702-55-0 | C20H28O2 |
| VC0014408 | 1-Hydroxy-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrole-3-carbaldehyde | 71051-83-7 | C9H15NO2 |
| VC0014380 | β-D-Allose | 7283-09-2 | C6H12O6 |
| VC0014411 | 3,3’-Diaminobenzidine Tetrahydrochloride | 7411-49-6 | C12H18Cl4N4 |
| VC0014378 | (E,Z)-1-Bromo-1,2-diphenyl-2-(4-hydroxyphenyl)ethene | 874504-11-7 | C20H15BrO |
| VC0014376 | (Z)-beta-((4-(2-(Dimethylamino)ethoxy)phenyl)phenylmethylene)-alpha-methylbenzeneethanol | 97170-41-7 | C₂₆H₂₉NO₂ |